(1-Chloroprop-2-yn-1-yl)cyclopropane

• CAS No.: 61422-89-7
• Molecular Formula: C6H7Cl
• Molecular Weight: 114.57 g/mol
• IUPAC Name: 1-chloroprop-2-ynylcyclopropane
• InChI: InChI=1S/C6H7Cl/c1-2-6(7)5-3-4-5/h1,5-6H,3-4H2
• InChI Key: GHOGXAUWFZJXGQ-UHFFFAOYSA-N
• Canonical SMILES: C#CC(C1CC1)Cl

Description

(1-Chloroprop-2-yn-1-yl)cyclopropane is a cyclopropane derivative featuring a propargyl chloride substituent. Its structure combines a strained cyclopropane ring with a terminal alkyne and chlorine atom, making it a reactive intermediate in organic synthesis. The compound’s unique geometry and electronic properties arise from the cyclopropane’s angle strain (≈60° bond angles) and the electron-withdrawing chlorine atom, which influences its stability and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Chloroprop-2-yn-1-yl)cyclopropane typically involves the reaction of cyclopropane with propargyl chloride under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, to facilitate the substitution reaction. The reaction conditions, including temperature and solvent choice, are optimized to achieve a high yield of the desired product.

Industrial Production Methods

In an industrial setting, the production of (1-Chloroprop-2-yn-1-yl)cyclopropane may involve continuous flow processes to ensure consistent quality and yield. The use of catalysts and advanced reaction monitoring techniques can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

(1-Chloroprop-2-yn-1-yl)cyclopropane undergoes various types of chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other functional groups using appropriate reagents.

Addition Reactions: The triple bond in the propynyl group can participate in addition reactions with halogens, hydrogen, and other electrophiles.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different products.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium azide or potassium cyanide can be used to replace the chlorine atom.

Addition Reactions: Halogens like bromine or chlorine, and hydrogen gas in the presence of a catalyst, are commonly used.

Oxidation and Reduction Reactions: Oxidizing agents like potassium permanganate or reducing agents like lithium aluminum hydride are employed.

Major Products Formed

Substitution Reactions: Products include azido derivatives or nitriles.

Addition Reactions: Products include dihalides or alkanes.

Oxidation and Reduction Reactions: Products include alcohols or alkenes.

Scientific Research Applications

(1-Chloroprop-2-yn-1-yl)cyclopropane has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential interactions with biological molecules and its effects on cellular processes.

Medicine: Investigated for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (1-Chloroprop-2-yn-1-yl)cyclopropane involves its interaction with molecular targets through its reactive functional groups. The cyclopropane ring and the propynyl group can participate in various chemical reactions, leading to the formation of new bonds and the modification of existing structures. These interactions can affect molecular pathways and biological processes, making the compound a valuable tool in research.

Comparison with Similar Compounds

Cyclopropane Derivatives with Halogen Substituents

The reactivity and stability of halogenated cyclopropanes depend on substituent position and halogen type. Key examples include:

Compound	Molecular Formula	Substituent Position	Key Properties	Reference
(1-Chloroprop-2-yn-1-yl)cyclopropane	C₆H₇Cl	Propargyl-Cl	High strain, reactive alkyne, potential for nucleophilic substitution	Inferred
1-[1-(Hydroxyimino)ethyl]-N-(2-methoxyphenyl)cyclopropanecarboxamide	C₁₉H₁₉N₂O₃	Carboxamide, oxime	Stabilized by hydrogen bonding; used in crystallography studies
(1S,2R)-1-(1,3-dioxoisoindolin-2-yl)-2-(3-fluorophenyl)cyclopropane-1-carboxylic acid	C₁₉H₁₄FNO₄	Fluorophenyl, carboxylic acid	Chiral center; pharmaceutical applications (e.g., protease inhibitors)

Key Findings :

• Propargyl-substituted cyclopropanes like (1-Chloroprop-2-yn-1-yl)cyclopropane exhibit higher reactivity due to alkyne strain and Cl’s electron-withdrawing effects compared to carboxamide or aryl-substituted analogs .
• Trans- and cis-cyclopropane configurations (e.g., in mycocerosic acids) show distinct biological activities, suggesting stereochemical considerations are critical for functional analogs .

Chlorinated Alkenes and Alkynes

Chlorinated unsaturated hydrocarbons differ in stability and applications:

Compound	Molecular Formula	Structure	Key Properties	Reference
3-Chloro-1-propene (Allyl chloride)	C₃H₅Cl	CH₂=CH-CH₂Cl	Allylic Cl; undergoes SN2 reactions, polymerization, and Diels-Alder reactions
(Prop-2-yn-1-ylsulfanyl)carbonitrile	C₄H₃NS	HC≡C-CH₂-S-C≡N	Propargyl-thiocyanate; less electrophilic than Cl-substituted analogs

Key Findings :

• (1-Chloroprop-2-yn-1-yl)cyclopropane’s propargyl-Cl bond is more polarized than allyl chloride’s allylic-Cl, favoring nucleophilic attack at the propargyl carbon .
• Thiocyanate substituents (as in (Prop-2-yn-1-ylsulfanyl)carbonitrile) reduce electrophilicity compared to Cl, altering reaction pathways .

Reactivity with Chlorine and Environmental Stability

Cyclopropane moieties in pharmaceuticals like ciprofloxacin react preferentially with chlorine at amine groups rather than the cyclopropane ring, suggesting (1-Chloroprop-2-yn-1-yl)cyclopropane may resist dechlorination in aqueous environments .

Computational and Experimental Data

• Force Field Parameters : OPLS-AA parameters for cyclopropane (Table 1) were optimized to match quantum mechanics data, improving conformational predictions for derivatives like (1-Chloroprop-2-yn-1-yl)cyclopropane .
• Crystallography : SHELX software remains critical for resolving cyclopropane derivatives’ structures, though newer tools may offer superior refinement .